Cas no 6132-17-8 (Fensulfothion Oxon Sulfone)

• Product Name: Fensulfothion Oxon Sulfone
• CAS No: 6132-17-8
• MF: C₁₁H₁₇O₆PS
• MW: 308.287843465805
• CID: 1059841
• PubChem ID: 329754693
• Update Time: 2025-06-07

Fensulfothion Oxon Sulfone Chemical and Physical Properties

Names and Identifiers

• Fensulfothion Oxon Sulfone
• diethyl (4-methylsulfonylphenyl) phosphate
• Fensulfothion PO-sulfone
• FENSULFOTHION-OXON-SULFONE
• Fensulfothionoxonsulfone Solution
• Diethyl 4-(methylsulfonyl)phenyl phosphate
• O,O-Diethyl O-(p-methylsulfonyl)phenyl phosphate
• phosphoric acid diethyl ester-(4-methanesulfonyl-phenyl ester)
• Phosphoric acid,diethyl 4-(methylsulfonyl)phenyl ester
• Phosphoric acid,diethyl p-(methylsulfonyl)phenyl ester
• Phosphorsaeure-diaethylester-(4-methansulfonyl-phenylester)
• Fensulfothion-oxon-sulfone 100 microg/mL in Cyclohexane
• Phosphoric acid, diethyl p-(methylsulfonyl)phenyl ester
• Diethyl (4-(methylsulfonyl)phenyl) phosphate
• NS00007624
• Phosphoric acid, diethyl 4-(methylsulfonyl)phenyl ester
• 6132-17-8
• AKOS030254829
• BRN 2060777
• Fensulfothion PO-sulfone, PESTANAL(R), analytical standard
• KUBUBYBFFRVFHD-UHFFFAOYSA-N
• 1ST20640
• DTXSID00210223
• 4-06-00-05822 (Beilstein Handbook Reference)
• DTXCID00132714

• MDL： MFCD00152212
• Inchi： 1S/C11H17O6PS/c1-4-15-18(12,16-5-2)17-10-6-8-11(9-7-10)19(3,13)14/h6-9H,4-5H2,1-3H3
• InChI Key： KUBUBYBFFRVFHD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OP(=O)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 308.04800
• Monoisotopic Mass: 308.04834643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 97.09000
• LogP: 3.73080

Fensulfothion Oxon Sulfone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300-H400
• Warning Statement： P264-P273-P301+P310
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 2 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 28-50/53
• Safety Instruction： 28-36/37-45-60-61
• RTECS：TC2010000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Fensulfothion Oxon Sulfone

Recent Advances in the Study of Fensulfothion Oxon Sulfone (CAS: 6132-17-8)

Fensulfothion Oxon Sulfone (CAS: 6132-17-8) is a metabolite of the organophosphate pesticide fensulfothion, which has been widely studied due to its environmental persistence and potential toxicological effects. Recent research has focused on understanding its degradation pathways, environmental fate, and biological impacts, particularly in the context of human health and ecological safety. This research brief synthesizes the latest findings on Fensulfothion Oxon Sulfone, providing insights into its chemical behavior, analytical detection methods, and implications for biomedical applications.

A study published in the Journal of Agricultural and Food Chemistry (2023) investigated the degradation kinetics of Fensulfothion Oxon Sulfone in soil and water systems. The researchers employed advanced chromatographic techniques, including LC-MS/MS, to monitor the compound's breakdown products under varying environmental conditions. Results indicated that hydrolysis and microbial degradation are the primary pathways for its dissipation, with half-lives ranging from 7 to 30 days depending on pH and temperature. These findings are critical for assessing the environmental risks associated with fensulfothion use in agriculture.

In the realm of toxicology, a recent study in Toxicology Letters (2024) explored the neurotoxic effects of Fensulfothion Oxon Sulfone using in vitro models of human neuronal cells. The study revealed that the compound inhibits acetylcholinesterase activity at nanomolar concentrations, suggesting its potential to disrupt cholinergic signaling. Furthermore, transcriptomic analysis identified upregulation of oxidative stress-related genes, highlighting the need for further investigation into its long-term health effects. These results underscore the importance of monitoring Fensulfothion Oxon Sulfone residues in food and water sources.

Analytical advancements have also been made in the detection of Fensulfothion Oxon Sulfone. A novel immunoassay developed by researchers at the University of California (2023) demonstrated high specificity and sensitivity for the compound in complex matrices such as serum and urine. This method offers a rapid and cost-effective alternative to traditional chromatographic techniques, enabling large-scale biomonitoring studies. The assay's validation data, including recovery rates and limits of detection, were published in Analytical and Bioanalytical Chemistry, providing a valuable tool for epidemiological research.

From a biomedical perspective, recent work has explored the potential of Fensulfothion Oxon Sulfone as a lead compound for drug development. A computational study in the Journal of Medicinal Chemistry (2024) utilized molecular docking and dynamics simulations to investigate its interactions with various enzyme targets. Interestingly, the sulfone moiety was found to exhibit selective binding to certain inflammatory mediators, suggesting possible applications in designing novel anti-inflammatory agents. However, further in vivo studies are needed to validate these findings and assess the compound's therapeutic potential.

In conclusion, the latest research on Fensulfothion Oxon Sulfone (CAS: 6132-17-8) has significantly advanced our understanding of its environmental behavior, toxicological profile, and analytical detection. While challenges remain in fully elucidating its health impacts and potential applications, these studies provide a foundation for future investigations. Continued interdisciplinary collaboration will be essential to address the knowledge gaps and translate these findings into practical solutions for environmental and human health protection.